Cas no 3524-34-3 (3-Methyl-1-propyl-1H-pyrazol-5-amine)

• Product Name: 3-Methyl-1-propyl-1H-pyrazol-5-amine
• CAS No: 3524-34-3
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• MDL: MFCD05237221
• CID: 825634
• PubChem ID: 1094292
• Update Time: 2025-04-19

3-Methyl-1-propyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-propyl-1H-pyrazol-5-amine
• 5-Methyl-2-propyl-2H-pyrazol-3-ylamine
• 5-methyl-2-propylpyrazol-3-amine
• 1-Propyl-3-methyl-5-aminopyrazol
• 3-methyl-1-propylpyrazole-5-ylamine
• 5-Amino-3-methyl-1-propylpyrazole
• MFCD05237221
• SCHEMBL691318
• DB-028194
• 5-methyl-2-propyl-2 h-pyrazol-3-ylamine
• AKOS000302994
• CS-0451562
• BS-27989
• HMS1704K04
• 3524-34-3
• STK348636
• DTXSID00360252
• 5-Methyl-2-propyl-2H-pyrazol-3-ylamine, AldrichCPR

• MDL： MFCD05237221
• Inchi： 1S/C7H13N3/c1-3-4-10-7(8)5-6(2)9-10/h5H,3-4,8H2,1-2H3
• InChI Key： MTCLLJFZYXMFAX-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C)=N1)N)CCC

Computed Properties

• Exact Mass: 139.11100
• Monoisotopic Mass: 139.110947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84000
• LogP: 1.76490

3-Methyl-1-propyl-1H-pyrazol-5-amine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles